5-Chloro-6-(1-hydroxy-1-methylethyl)-3-pyridinecarbaldehyde

• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• IUPAC Name: 5-chloro-6-(2-hydroxypropan-2-yl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C9H10ClNO2/c1-9(2,13)8-7(10)3-6(5-12)4-11-8/h3-5,13H,1-2H3
• InChI Key: RDNPGIZMDIZFDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=C(C=N1)C=O)Cl)O

Description

5-Chloro-6-(1-hydroxy-1-methylethyl)-3-pyridinecarbaldehyde is a useful research compound. Its molecular formula is C9H10ClNO2 and its molecular weight is 199.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

CrO2 (Magtrieve) (1749 mg, 20.83 mmol) was added to a solution of 2-[3-chloro-5-(hydroxymethyl)-2-pyridinyl]-2-propanol (210 mg, 1.041 mmol) in DCM (10 mL) and the mixture was stirred at 40° C. overnight. The suspension was filtered over nylon membrane and it was rinsed with DCM. The process was repeated several times. The combined filtrates were concentrated to afford 5-chloro-6-(1-hydroxy-1-methylethyl)-3-pyridinecarbaldehyde (179 mg, 82%) as yellow solid. It was used in the next step without further purification.